![molecular formula C16H18N2O2 B2616377 (E)-N-(cyanomethyl)-3-(3-cyclopentyloxyphenyl)prop-2-enamide CAS No. 1334027-06-3](/img/structure/B2616377.png)
(E)-N-(cyanomethyl)-3-(3-cyclopentyloxyphenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(cyanomethyl)-3-(3-cyclopentyloxyphenyl)prop-2-enamide, also known as CCPA, is a selective A1 adenosine receptor agonist. It has been widely used in scientific research as a tool to study the adenosine system and its effects on the body.
Scientific Research Applications
- Researchers have explored the potential of EN300-26684237 as an anticancer agent. Its mechanism of action involves inhibiting specific cellular pathways related to tumor growth and metastasis .
- EN300-26684237 exhibits anti-inflammatory properties by modulating inflammatory mediators. It has been studied in animal models of inflammation, showing promise in reducing tissue damage and inflammation .
- In preclinical studies, EN300-26684237 has demonstrated neuroprotective effects. It may enhance neuronal survival and reduce oxidative stress in neurodegenerative conditions .
- EN300-26684237 has been investigated for its cardiovascular benefits. It may improve endothelial function, reduce blood pressure, and prevent atherosclerosis .
- Some studies suggest that EN300-26684237 possesses antimicrobial activity against bacteria and fungi. It may be a candidate for novel antibiotics or antifungal agents .
- EN300-26684237 has been evaluated for its analgesic properties. It may modulate pain pathways and provide relief in chronic pain conditions .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotection
Cardiovascular Health
Antimicrobial Potential
Pain Management
properties
IUPAC Name |
(E)-N-(cyanomethyl)-3-(3-cyclopentyloxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c17-10-11-18-16(19)9-8-13-4-3-7-15(12-13)20-14-5-1-2-6-14/h3-4,7-9,12,14H,1-2,5-6,11H2,(H,18,19)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNJFFLFBOWSVRZ-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=CC=CC(=C2)C=CC(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)OC2=CC=CC(=C2)/C=C/C(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyanomethyl)-3-[3-(cyclopentyloxy)phenyl]prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.